N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-1-phenylmethanesulfonamide
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Description
N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-1-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C15H20N4O2S and its molecular weight is 320.41. The purity is usually 95%.
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Scientific Research Applications
Synthetic Applications in Organic Chemistry
Researchers have developed methods to utilize compounds related to "N-((4-(dimethylamino)-6-methylpyrimidin-2-yl)methyl)-1-phenylmethanesulfonamide" in synthetic organic chemistry, particularly in the formation of novel heterocyclic compounds. For example, N-sulfonylalkylamines, a category to which our compound relates, react with ynamines to yield a range of s,n-heterocycles, including 2H-1,2-thiazete 1,1-dioxides and other diverse structures, showcasing the versatility of these compounds in synthesizing complex molecular architectures (Tornus et al., 1995). Additionally, the synthesis of vinylsulfones and vinylsulfonamides, which share functional group similarities with the target compound, highlights their broad range of biological activities and their utility in reactions as Michael acceptors and dienophiles (Kharkov University Bulletin Chemical Series, 2020).
Biological and Pharmacological Research
In the realm of biological studies, sulfonamide derivatives, akin to our compound, have been investigated for their potential in developing new therapies. For instance, the generation of broad specificity antibodies for sulfonamide antibiotics, leveraging the chemical structure of sulfonamides, underscores their significance in medical diagnostics and therapeutic applications (Adrián et al., 2009). Moreover, research into the photodynamic activity of fullerene derivatives that include sulfonamide groups, like our compound, against microbial pathogens such as Staphylococcus aureus, suggests potential applications in antimicrobial therapies (Agazzi et al., 2015).
Material Science and Chemistry
The compound and its analogs have found use in material science, particularly in the development of electrochemically and photochemically active materials. For instance, palladium(II) heterotopic metallacalix[3]arenes, which could potentially incorporate similar sulfonamide structures, display functionality as supramolecular receptors of mononucleotides, indicating their utility in the design of molecular recognition systems (Galindo et al., 2008).
Properties
IUPAC Name |
N-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]methyl]-1-phenylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2S/c1-12-9-15(19(2)3)18-14(17-12)10-16-22(20,21)11-13-7-5-4-6-8-13/h4-9,16H,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLCZAUAGHHQGMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CNS(=O)(=O)CC2=CC=CC=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.